N-[(Dimethylamino)methyl]-N-methylnitramide

• CAS RN: 104892-75-3
• Molecular Formula: C4H11N3O2
• Molecular Weight: 133.15 g/mol
• IUPAC Name: N-[(dimethylamino)methyl]-N-methylnitramide
• InChI: InChI=1S/C4H11N3O2/c1-5(2)4-6(3)7(8)9/h4H2,1-3H3
• InChI Key: JEWQLSPLGQWXLR-UHFFFAOYSA-N
• SMILES: CN(C)CN(C)[N+](=O)[O-]
• synonyms: Methanediamine, N,N,N-trimethyl-N-nitro- (9CI)

Description

N-[(Dimethylamino)methyl]-N-methylnitramide, also known as DMNM, is an organic compound with the chemical formula C4H10N4O2. It is a nitramine compound that has been used in scientific research for its potential as an energetic material and as a precursor to other compounds. In

Mechanism Of Action

The mechanism of action of N-[(Dimethylamino)methyl]-N-methylnitramide is not fully understood, but it is believed to act as a high-energy material due to its nitramine structure. It is thought to release energy upon decomposition, which makes it useful in explosive applications.

Biochemical And Physiological Effects

There is limited research on the biochemical and physiological effects of N-[(Dimethylamino)methyl]-N-methylnitramide. However, it is known to be toxic and can cause skin irritation and respiratory problems if inhaled. It is also a potential carcinogen, and should be handled with care in laboratory settings.

Advantages And Limitations For Lab Experiments

The advantages of using N-[(Dimethylamino)methyl]-N-methylnitramide in laboratory experiments include its high energy content, stability, and potential as a precursor to other compounds. However, its explosive nature and potential toxicity make it difficult to handle, and require careful safety precautions.

Future Directions

There are several future directions for N-[(Dimethylamino)methyl]-N-methylnitramide research, including its potential as a high-energy material for use in propellants and explosives, as well as its potential as a precursor to other compounds. In addition, further research is needed to fully understand the mechanism of action of N-[(Dimethylamino)methyl]-N-methylnitramide, as well as its potential toxicity and carcinogenicity.

Synthesis Methods

N-[(Dimethylamino)methyl]-N-methylnitramide can be synthesized using a variety of methods, including the reaction of dimethylamine with methyl nitrate, or the reaction of dimethylamine with nitric acid and methanol. The synthesis of N-[(Dimethylamino)methyl]-N-methylnitramide is typically carried out in a laboratory setting, and requires careful handling due to its explosive nature.

Scientific Research Applications

N-[(Dimethylamino)methyl]-N-methylnitramide has been studied for its potential as an energetic material, due to its high energy content and stability. It has also been used as a precursor to other compounds, including N-methyl-N-(nitroso)urea and N,N-dimethyl-N'-nitrosohydrazine. In addition, N-[(Dimethylamino)methyl]-N-methylnitramide has been studied for its potential as a propellant and as a rocket fuel.